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Compound of Interest

Compound Name: Ethyl ethanesulfonate

Cat. No.: B155355 Get Quote

An In-depth Technical Guide to Ethyl Ethanesulfonate

CAS Number: 1912-30-7
This guide provides a comprehensive technical overview of ethyl ethanesulfonate, a

significant reagent in organic synthesis. It is tailored for researchers, scientists, and

professionals in drug development, offering insights into its chemical properties, synthesis,

applications, and critical safety protocols.

Core Chemical Identity and Properties
Ethyl ethanesulfonate, identified by the CAS number 1912-30-7, is an organic compound

classified as a sulfonate ester.[1] It is structurally characterized by an ethyl group attached to

an ethanesulfonate moiety.[1] This structure imparts a notable reactivity, particularly towards

nucleophiles, making it a valuable alkylating agent in synthetic chemistry.[2] Under standard

conditions, it exists as a colorless to pale yellow liquid with a distinct odor.[1][2]

Physicochemical Data Summary
For ease of reference, the key physical and chemical properties of ethyl ethanesulfonate are

summarized in the table below.
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Property Value Source(s)

CAS Number 1912-30-7 [1][3][4]

Molecular Formula C₄H₁₀O₃S [1][3]

Molecular Weight 138.19 g/mol [3]

Appearance
Clear, colorless to slightly

yellowish liquid
[1][2][5]

Boiling Point 198°C (approx.) [2]

Density ~1.11 g/cm³ [2][6]

Solubility
Soluble in polar organic

solvents
[1]
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Synthesis of Ethyl Ethanesulfonate: A Laboratory
Protocol
The most prevalent laboratory-scale synthesis of ethyl ethanesulfonate involves the

esterification of ethanesulfonyl chloride with ethanol.[7] The reaction necessitates the presence

of a non-nucleophilic base to neutralize the hydrogen chloride (HCl) byproduct, which would

otherwise protonate the ethanol, rendering it less reactive.[7]

Core Reaction Mechanism
The synthesis is a nucleophilic acyl substitution where the hydroxyl group of ethanol attacks

the electrophilic sulfur atom of ethanesulfonyl chloride. A base, typically pyridine or

triethylamine, facilitates the reaction by scavenging the HCl produced.

Experimental Workflow Diagram
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Reagents & Setup

Reaction Execution

Workup & Purification

Ethanol (1.0 eq)

Reaction Flask under
Inert Atmosphere

Pyridine (2.0 eq) Anhydrous Diethyl Ether Ethanesulfonyl Chloride (1.1 eq)

Dropwise Addition of
Ethanesulfonyl Chloride
(Maintain Temp < 10°C)

Cool to 0-5°C
(Ice Bath)

Stir at Room Temp
(Monitor by TLC/GC)

Wash with Dilute HCl

Wash with Sat. NaHCO₃

Wash with Brine

Dry over Anhydrous MgSO₄

Filter

Solvent Removal
(Reduced Pressure)

Fractional Distillation
(Reduced Pressure)

Pure Ethyl Ethanesulfonate
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Preparation & Assessment

Personal Protective Equipment (PPE) Engineering Controls & Handling

Emergency Procedures

Waste Disposal

Risk Assessment:
Review SDS for Hazards

(Irritant, Potential Mutagen)

Develop Standard
Operating Procedure (SOP)

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Goggles with
Side-Shields Flame-Resistant Lab Coat Work in a Certified

Chemical Fume HoodMandatory PPE:

Avoid Inhalation of Vapors
and Direct Contact

Spill: Absorb with Inert
Material, Collect as
Hazardous Waste

If Spill Occurs

Exposure:
Skin: Wash with Soap/Water

Eyes: Rinse for 15 min
Inhalation: Move to Fresh Air

If Exposure Occurs

Ensure Adequate Ventilation

Collect all Waste in
Labeled, Sealed Containers

Seek Immediate
Medical Attention

Dispose as Hazardous
Chemical Waste via EHS

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b155355?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b155355#ethyl-
ethanesulfonate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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